2-[(benzylthio)acetyl]-N-(2,4-dimethoxyphenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(2-benzylsulfanylacetyl)amino]-3-(2,4-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C18H21N3O3S2/c1-23-14-8-9-15(16(10-14)24-2)19-18(25)21-20-17(22)12-26-11-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H,20,22)(H2,19,21,25)
• InChI Key: IIXVTOKWNCZGTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NNC(=O)CSCC2=CC=CC=C2)OC
• Molecular Formula: C18H21N3O3S2
• Molecular Weight: 391.5 g/mol

Description

2-[(benzylthio)acetyl]-N-(2,4-dimethoxyphenyl)hydrazinecarbothioamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 2-[(benzylthio)acetyl]-N-(2,4-dimethoxyphenyl)hydrazinecarbothioamide is not fully understood. However, it is thought to work by inhibiting the growth and proliferation of cancer cells. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has been shown to have other biochemical and physiological effects. It has been shown to have antioxidant activity, which may help to protect cells from oxidative damage. It may also have anti-inflammatory activity, which could make it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(benzylthio)acetyl]-N-(2,4-dimethoxyphenyl)hydrazinecarbothioamide in lab experiments is its versatility. It has been shown to have a range of different effects, making it a valuable tool for researchers in various fields. However, one limitation of using this compound is its potential toxicity. It is important to use caution when handling this compound in the lab.

Future Directions

There are many potential future directions for research on 2-[(benzylthio)acetyl]-N-(2,4-dimethoxyphenyl)hydrazinecarbothioamide. One area of interest is in the development of new cancer treatments. Researchers may continue to study the anticancer activity of this compound and explore its potential as a treatment for different types of cancer. Other potential future directions include studying its antioxidant and anti-inflammatory activity and exploring its potential as a treatment for other diseases.

Synthesis Methods

The synthesis of 2-[(benzylthio)acetyl]-N-(2,4-dimethoxyphenyl)hydrazinecarbothioamide involves the reaction of 2,4-dimethoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then reacted with benzyl chloride to form the final compound.

Scientific Research Applications

2-[(benzylthio)acetyl]-N-(2,4-dimethoxyphenyl)hydrazinecarbothioamide has been used in a variety of scientific research applications. One of the most common uses of this compound is in the study of cancer. It has been shown to have anticancer activity against a range of different cancer cell lines, making it a potential candidate for the development of new cancer treatments.